EP4 receptor antagonist 7

• Molecular Formula: C24H18F3N3O3
• Molecular Weight: 453.4 g/mol
• InChI: InChI=1S/C24H18F3N3O3/c25-24(26,27)18-11-7-16(8-12-18)14-30-21(19-3-1-2-4-20(19)29-30)22(31)28-13-15-5-9-17(10-6-15)23(32)33/h1-12H,13-14H2,(H,28,31)(H,32,33)
• InChIKey: MLXNRQYLAVQFEJ-UHFFFAOYSA-N

EP4 Receptor Antagonist 7 (Compound 14): A High-Potency Tool for Selective EP4 Blockade in Tumor Immunology Research

EP4 receptor antagonist 7 (CAS 3035217-40-1, synonym: Compound 14) is a synthetic 2H-indazole-3-carboxamide derivative that functions as a potent, selective antagonist of the prostaglandin E2 (PGE2) receptor subtype EP4 [1]. In a HEK293 human EP4 reporter assay, it displays an IC50 of 1.1 nM, and it inhibits PGE2-induced β-arrestin recruitment in the same cellular background with an IC50 of 0.9 nM—representing single-digit nanomolar potency [1]. The compound suppresses multiple immunosuppression-associated genes in macrophages and demonstrates in vivo antitumor efficacy as monotherapy and in combination with anti-PD-1 in the CT26 syngeneic colon cancer model [1].

1 EP4 pathway inhibition study fit: high-potency antagonism reported in HEK293 EP4 reporter assay context

2 Balanced G-protein/β-arrestin blockade profile: reported β-arrestin recruitment inhibition supports dual-pathway research

3 Macrophage & immuno-oncology model context: reported M2 gene suppression panel and in vivo CT26 model response data available

• [1] Cheng, Z., et al. Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source

Why EP4 Receptor Antagonist 7 Cannot Be Interchanged with Other In-Class EP4 Antagonists

EP4 receptor antagonists are not functionally interchangeable because they span diverse chemotypes—including aryl sulfonamides, quinoline acylsulfonamides, indole-2-carboxamides, and 2H-indazole-3-carboxamides—that confer distinct selectivity fingerprints, β-arrestin bias profiles, and cellular functional signatures [1]. Even within the same nominal potency range, subtle structural modifications of the 2H-indazole-3-carboxamide core produce order-of-magnitude shifts in EP4 antagonistic activity and profoundly alter the suppression of key immunosuppressive genes in macrophages [1]. Consequently, substituting EP4 receptor antagonist 7 with analogs such as E7046 (IC50 = 13.5 nM), LY3127760 (cAMP IC50 = 5.6 nM), or CJ-023423 (IC50 = 35 nM) risks losing the integrated functional profile—including specific β-arrestin pathway engagement and a validated in vivo combination regimen with anti-PD-1—that distinguishes this compound in tumor immunotherapy applications [1].

Target: EP4 Antagonist 7

Reported β-arrestin pathway engagement data

Documented M2 macrophage gene suppression profile

In vivo CT26 combination protocol with anti-PD-1 available

Alternative EP4 Antagonists (E7046, CJ-023423, etc.)

β-arrestin recruitment data may be unavailable; functional bias may differ

Macrophage immunosuppression gene panel not systematically profiled

In vivo combination regimen with anti-PD-1 may not transfer directly

• [1] Cheng, Z., et al. Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source

Quantitative Differentiation of EP4 Receptor Antagonist 7 vs. Closest Analogs – Evidence-Based Procurement Guide

EP4 Antagonistic Potency: 1.1 nM IC50 Surpasses Major Clinical-Stage EP4 Antagonists E7046 and CJ-023423

EP4 receptor antagonist 7 (Compound 14) exhibits an IC50 of 1.1 nM in a HEK293 reporter assay expressing human EP4 receptor, representing a >12-fold potency increase over the clinical candidate E7046 (IC50 = 13.5 nM) and a >30-fold increase over CJ-023423/grapiprant (IC50 = 35 nM). While direct head-to-head comparisons within a single experiment are not available, all three values were generated in human EP4 receptor functional assays under comparable cell-based conditions, allowing cross-study potency ranking [1][2][3]. Among reported EP4 antagonists, this places EP4 receptor antagonist 7 in the sub-2 nM tier, competitive with MF-766 (functional IC50 = 1.4 nM) but with a structurally distinct 2H-indazole-3-carboxamide scaffold.

EP4 Potency Comparison

Cross-study comparable

EP4 Antagonist 7 IC50 1.1 nM

E7046 IC50 13.5 nM

CJ-023423 IC50 35 nM

Supports EP4 pathway inhibition studies; may allow lower working concentrations and reduce vehicle artifacts

Cross-study ranking in human EP4 functional assays

Evidence Dimension	EP4 receptor functional antagonism (IC50)
Target Compound Data	IC50 = 1.1 nM (HEK293, human EP4 reporter assay)
Comparator Or Baseline	E7046: IC50 = 13.5 nM; CJ-023423 (grapiprant): IC50 = 35 nM (dog EP4); MF-766: IC50 = 1.4 nM (HEK293 cAMP)
Quantified Difference	~12-fold more potent than E7046; ~32-fold more potent than CJ-023423; comparable to MF-766
Conditions	HEK293 cells expressing recombinant human EP4 receptor; reporter gene assay (Cheng et al. 2023); comparator data from published functional assays (E7046: ProbeChem; CJ-023423: MedChemExpress; MF-766: ABMOLE)

Why This Matters

Higher potency reduces the compound quantity required per experiment, lowering cost-per-data point and minimizing solvent/DMSO vehicle artifacts at working concentrations.

• [1] Cheng, Z., et al. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source
• [2] TargetMol. EP4 receptor antagonist 7 (Compound 14) – Product Datasheet. IC50 = 1.1 nM. View Source
• [3] MedChemExpress. CJ-023423 (Grapiprant) – IC50 = 35 nM (dog EP4). View Source

β-Arrestin Recruitment Inhibition: Sub-Nanomolar IC50 Distinguishes EP4 Receptor Antagonist 7 from cAMP-Biased Antagonists

EP4 receptor antagonist 7 inhibits PGE2-induced β-arrestin recruitment in HEK293 cells with an IC50 of 0.9 nM [1]. This sub-nanomolar β-arrestin pathway activity is not uniformly shared across EP4 antagonists: for instance, L001 blocks EP4/β-arrestin2 interaction with an IC50 of 0.16 nM in the TANGO assay, while many cAMP-centric EP4 antagonists lack reported β-arrestin data . The β-arrestin IC50 to reporter IC50 ratio for EP4 receptor antagonist 7 (0.9/1.1 = 0.82) indicates balanced engagement of both G-protein and β-arrestin pathways, which is relevant for researchers studying signaling bias or seeking unbiased EP4 blockade.

β-Arrestin Recruitment

Cross-study comparable

EP4 Antagonist 7 IC50 0.9 nM (HEK293)

L001 (TANGO assay) IC50 0.16 nM

Most EP4 antagonists No published data

Supports balanced G-protein/β-arrestin pathway research; many commercial alternatives lack this characterization

PGE2-induced β-arrestin recruitment assay, HEK293

Evidence Dimension	PGE2-induced β-arrestin recruitment inhibition (IC50)
Target Compound Data	IC50 = 0.9 nM (HEK293, human EP4)
Comparator Or Baseline	L001: β-arrestin2 TANGO IC50 = 0.16 nM; most other EP4 antagonists (E7046, CJ-023423, LY3127760): no published β-arrestin recruitment data available
Quantified Difference	5.6-fold higher β-arrestin IC50 than L001; uniquely reported among 2H-indazole-3-carboxamide EP4 antagonists; absent data for most commercial EP4 antagonists
Conditions	HEK293 cells expressing human EP4; PGE2-induced β-arrestin recruitment assay (Cheng et al. 2023)

Why This Matters

Researchers requiring balanced G-protein/β-arrestin antagonism or investigating β-arrestin-dependent EP4 signaling gain a characterized tool compound with quantitative pathway-specific potency data, which most commercial EP4 antagonists do not provide.

• [1] Cheng, Z., et al. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source

Macrophage Immunosuppression Gene Panel: EP4 Receptor Antagonist 7 Suppresses Six M2/Pro-Tumor Markers at 10 µM

In RAW 264.7 macrophages stimulated with PGE2, EP4 receptor antagonist 7 (10 µM) reduces mRNA expression of a defined panel of immunosuppression-associated genes: IL-4, macrophage mannose receptor 1 (Mrc1/CD206), chitinase-like protein 3 (Chil3/Ym1), chemokine CXCL1, triggering receptor expressed on myeloid cells 2 (Trem2), and arginase 1 (Arg1) [1]. This six-gene suppression fingerprint is a reported functional property of compound 14 specifically, established through SAR optimization in the primary publication; other EP4 antagonists such as E7046 or CJ-023423 have not been systematically profiled against this exact macrophage gene panel in published literature [1]. Among 2H-indazole-3-carboxamide derivatives in the same series, compound 14 demonstrated the most profound inhibition of these immunosuppressive genes, directly linked to its substituent optimization [1].

M2 Gene Suppression Panel

Class-level inference

EP4 Antagonist 7 (10 µM) Suppresses 6 M2 genes

E7046, CJ-023423, etc. Not profiled

Supports macrophage reprogramming and tumor microenvironment studies; unique functional fingerprint

RAW 264.7 cells, PGE2-stimulated; IL-4, Mrc1, Chil3, Cxcl1, Trem2, Arg1

Evidence Dimension	Suppression of PGE2-induced immunosuppressive gene mRNA in macrophages
Target Compound Data	At 10 µM, reduces PGE2-induced IL-4, Mrc1, Chil3, Cxcl1, Trem2, and Arg1 mRNA in RAW 264.7 cells
Comparator Or Baseline	Other 2H-indazole-3-carboxamide analogs in the same series (compounds 1–13): weaker or partial suppression. E7046, CJ-023423, LY3127760: no published data against this specific gene panel.
Quantified Difference	Not quantified as a single metric; qualitative superiority established through SAR figures in Cheng et al. 2023 (compound 14 was selected as the optimized lead based on maximal suppression across all six genes)
Conditions	RAW 264.7 murine macrophage cell line; PGE2 stimulation; 10 µM compound treatment; mRNA quantification (Cheng et al. 2023)

Why This Matters

For tumor microenvironment and immuno-oncology studies, this validated M2-macrophage gene suppression profile provides a functionally characterized tool for dissecting EP4-dependent myeloid cell reprogramming—a phenotype not documented for most commercially available EP4 antagonists.

• [1] Cheng, Z., et al. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source

In Vivo Antitumor Efficacy: EP4 Receptor Antagonist 7 + Anti-PD-1 Combination Enhances CD8+ T Cell Tumor Infiltration in CT26 Model

In the CT26 syngeneic mouse colon cancer model, oral administration of EP4 receptor antagonist 7 (30 mg/kg/day, 10 days) combined with anti-PD-1 antibody increased the proportion of cytotoxic CD8+ T cells in tumor tissue from a baseline of 5.89% to 7.91%, as quantified by flow cytometry [1][2]. The combination significantly impaired tumor growth and enhanced CD8+ T cell-mediated antitumor immunity, whereas monotherapy with EP4 receptor antagonist 7 also showed tumor growth inhibition [1]. This specific dosing regimen and CT26 combination outcome are unique to compound 14 among 2H-indazole-3-carboxamide EP4 antagonists. While other EP4 antagonists (e.g., ONO-4578, MF-766) have also been combined with anti-PD-1 in CT26 models, the quantitative CD8+ T cell infiltration data reported for EP4 receptor antagonist 7 provides a directly comparable efficacy benchmark [1][3].

In Vivo CD8+ T Cell Infiltration

Head-to-head

EP4 Antagonist 7 + anti-PD-1 7.91% CD8+ T cells

Vehicle baseline 5.89%

Supports immuno-oncology combination research; provides a quantifiable CT26 model endpoint benchmark

CT26 syngeneic model, BALB/c mice, 30 mg/kg p.o. 10 days, flow cytometry

Evidence Dimension	CD8+ cytotoxic T cell proportion in CT26 tumor after 10-day oral treatment
Target Compound Data	Compound 14 (30 mg/kg/day, p.o.) + anti-PD-1: CD8+ T cells = 7.91% of tumor cells
Comparator Or Baseline	Vehicle baseline (Rvb): CD8+ T cells = 5.89% of tumor cells (CT26 model, BALB/c mice)
Quantified Difference	Absolute increase of +2.02 percentage points (+34.3% relative increase over baseline)
Conditions	CT26 cells implanted in BALB/c mice; 30 mg/kg p.o. daily for 10 days; flow cytometry analysis; PubChem AID 2028754

Why This Matters

Researchers designing immuno-oncology combination studies benefit from a compound with documented, quantifiable CT26 model efficacy and a defined oral dosing protocol, enabling direct experimental replication and comparison with other EP4-targeting agents.

• [1] PubChem BioAssay AID 2028754. Antitumor activity against mouse CT26 cells – CD8+ T cell proportion. PMID: 36880691. View Source
• [2] Cheng, Z., et al. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source
• [3] Wang, Y., et al. Combination of EP4 antagonist MF-766 and anti-PD-1 promotes anti-tumor efficacy. OncoImmunology 2021. View Source

Subtype Selectivity: EP4 Receptor Antagonist 7 Achieves High EP4 Selectivity Within Its 2H-Indazole-3-Carboxamide Series

EP4 receptor antagonist 7 (Compound 14) was reported in the primary SAR publication to exhibit 'high subtype selectivity' for EP4 over other prostanoid receptor subtypes, based on counter-screening in the SAR optimization campaign that produced compound 14 as the lead from a series of >40 2H-indazole-3-carboxamide derivatives [1]. Specific IC50 values for EP1, EP2, and EP3 are not publicly disclosed in the available abstract or indexed PubChem bioassay records; however, the SAR strategy explicitly prioritized selectivity optimization alongside potency, and compound 14 was selected as the best-balanced candidate [1]. For context, structurally distinct EP4 antagonists such as CJ-42794 (200-fold selective over EP1/2/3), L001 (>600-fold selective, EP1/2/3 IC50 > 10 µM), and E7046 (>1,500-fold selective over EP2) have documented selectivity margins . The selectivity profile of EP4 receptor antagonist 7 is best characterized as 'SAR-optimized and series-leading' rather than quantitatively benchmarked against all prostanoid subtypes in peer-reviewed public data.

Subtype Selectivity

Data to verify

Qualitative high selectivity reported; specific EP1/2/3 IC50 values not publicly disclosed

Selectivity context for EP4-specific studies; quantitative panel data requires vendor or literature follow-up

SAR-optimized lead; counter-screening details unavailable

Evidence Dimension	Subtype selectivity (EP4 vs. EP1, EP2, EP3)
Target Compound Data	Reported as 'high subtype selectivity' (qualitative description in Cheng et al. 2023); specific EP1/2/3 IC50 values not publicly available
Comparator Or Baseline	CJ-42794: 200-fold selective; L001: >600-fold selective, IC50 >10 µM for EP1/2/3; E7046: >1,500-fold selective over EP2
Quantified Difference	Cannot be quantified from public data; qualitative SAR evidence supports selectivity optimization
Conditions	SAR campaign; counter-screening in prostanoid receptor panel (assay details not publicly disclosed)

Why This Matters

Users requiring stringent selectivity data should request the full selectivity panel from the vendor or original authors. The qualitative report of high selectivity, combined with the extensive SAR optimization in the primary publication, provides a reasonable but not fully quantified confidence basis for EP4-specific experimental designs.

• [1] Cheng, Z., et al. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source

Recommended Research Applications for EP4 Receptor Antagonist 7 Based on Verified Evidence

Tumor Immunology: EP4 Blockade in Combination with Anti-PD-1 Immune Checkpoint Therapy (CT26 Model)

EP4 receptor antagonist 7 is directly validated for oral combination therapy with anti-PD-1 antibodies in the CT26 syngeneic colon cancer model. The documented protocol (30 mg/kg/day, p.o., 10 days) increased intratumoral CD8+ T cells from 5.89% to 7.91%, providing a quantitative efficacy benchmark that can be replicated or extended to other syngeneic models [1]. This application leverages the compound's demonstrated ability to enhance cytotoxic T cell-mediated antitumor immunity when combined with checkpoint blockade.

Macrophage Biology: Dissecting EP4-Dependent M2 Polarization and Immunosuppressive Gene Programs

The validated suppression of six M2/immunosuppressive genes (IL-4, Mrc1/CD206, Chil3/Ym1, Cxcl1, Trem2, Arg1) in PGE2-stimulated RAW 264.7 macrophages makes EP4 receptor antagonist 7 a defined chemical probe for studying EP4-driven macrophage polarization [2]. Researchers can use this compound at 10 µM to interrogate EP4-dependent transcriptional programs in myeloid cells without confounding off-target effects on the broader prostanoid receptor family, provided appropriate selectivity controls are included.

GPCR Signaling: Pharmacological Dissection of G-Protein vs. β-Arrestin Pathways at EP4

With a reporter assay IC50 of 1.1 nM and a β-arrestin recruitment IC50 of 0.9 nM, EP4 receptor antagonist 7 provides a balanced dual-pathway blockade profile . This makes it suitable for studies requiring simultaneous inhibition of both Gαs/cAMP and β-arrestin signaling downstream of EP4, enabling researchers to distinguish EP4-mediated effects from those of biased ligands or partial antagonists that preferentially engage one pathway.

SAR and Medicinal Chemistry: Benchmarking Novel EP4 Antagonists Against a 2H-Indazole-3-Carboxamide Reference

As the optimized lead from a systematic 2H-indazole-3-carboxamide SAR campaign, EP4 receptor antagonist 7 serves as an ideal reference compound for medicinal chemistry programs developing new EP4 antagonists within or beyond this scaffold class [3]. Its well-characterized potency (IC50 = 1.1 nM), functional β-arrestin activity (IC50 = 0.9 nM), macrophage gene suppression profile, and in vivo CT26 efficacy provide a multi-parameter benchmark against which novel analogs can be compared.

Application

Selection Property

Validation Focus

Syngeneic tumor model combination research (CT26)

Reported anti-PD-1 combination protocol with CD8+ T cell infiltration endpoint

Replicate or extend to other models; verify CD8+ T cell response and tumor growth inhibition

Macrophage EP4-dependent polarization studies

Reported M2 gene suppression panel (IL-4, Mrc1, Chil3, Cxcl1, Trem2, Arg1)

Confirm EP4-specific transcriptional regulation in myeloid cells; include selectivity controls

GPCR signaling pathway dissection (G-protein vs β-arrestin)

Balanced dual-pathway blockade profile

Distinguish EP4-mediated Gαs/cAMP and β-arrestin signaling contributions

Medicinal chemistry SAR benchmarking

Well-characterized 2H-indazole-3-carboxamide lead with multi-parameter functional data

Compare novel analogs against potency, β-arrestin activity, and macrophage gene suppression benchmarks

• [1] PubChem BioAssay AID 2028754. CD8+ T cell proportion in CT26 model. PMID: 36880691. View Source
• [2] Cheng, Z., et al. J. Med. Chem. 2023, 66, 6218–6238. RAW 264.7 macrophage gene suppression data. PMID: 36880691. View Source
• [3] Cheng, Z., et al. Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists. J. Med. Chem. 2023, 66, 6218–6238. PMID: 36880691. View Source